Cas no 1206681-16-4 (5-Ethynylpyridin-3-ylboronic Acid)
1206681-16-4 structure
5-Ethynylpyridin-3-ylboronic Acid
5-Ethynylpyridin-3-ylboronic Acid Properties
Names and Identifiers
-
- (5-Ethynylpyridin-3-yl)boronic acid
- 5-ethynylpyridin-3-ylboronic acid
- (5-Ethynylpyridin-3-yl)boronicacid
- AKOS016845087
- DTXSID80745109
- CS-0362997
- 1206681-16-4
- J-517890
- 5-Ethynylpyridine-3-boronic acid
- DB-317686
- +Expand
-
- MFCD15529715
- YKQLPIXFNRXRDD-UHFFFAOYSA-N
- 1S/C7H6BNO2/c1-2-6-3-7(8(10)11)5-9-4-6/h1,3-5,10-11H
- OB(C1C=NC=C(C#C)C=1)O
Computed Properties
- 147.0491586g/mol
- 2
- 3
- 1
- 147.0491586g/mol
- 11
- 175
- 0
- 0
- 0
- 0
- 0
- 1
- 53.4Ų
5-Ethynylpyridin-3-ylboronic Acid Price
5-Ethynylpyridin-3-ylboronic Acid Related Literature
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David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
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P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
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Qiang Peng,Sheng-Lian Luo,Xin-Hua Tang,Ai-Qin Zhang,Gui-Sheng Zeng,Guo-Cong Guo CrystEngComm, 2011,13, 3862-3867
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5. Contents
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Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
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Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
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Shuang Yuan,Xin-bo Zhang,Jun-min Yan,Qing Jiang Mater. Horiz., 2017,4, 1122-1127
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Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637
1206681-16-4 (5-Ethynylpyridin-3-ylboronic Acid) Related Products
- 111047-54-2((S)-Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate)
- 172516-45-9(Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate)
- 1115-82-8((S)-(+)-2-Methylglutaric Acid)
- 18968-05-3(1,3,4,6-Tetra-O-acetyl-b-D-mannopyranose)
- 14532-05-9(Gadolinium(III) tris(isopropoxide))
- 120796-97-6(Big Endothelin-1 (1-38), human)
- 157848-49-2(6(5H)-Phenanthridinone,2-phenyl-)
- 187998-64-7(1-(4-Methoxyphenyl)-5-methyl-1H-pyrazole-4-carboxylic Acid)
- 17407-44-2(2-Amino-3-(pyridin-2-yl)propionic acid)
- 141-14-0(Citronellyl propionate)
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